Cas no 1098619-73-8 (Methyl 2,6-dichloro-4-iodobenzoate)

• Product Name: Methyl 2,6-dichloro-4-iodobenzoate
• CAS No: 1098619-73-8
• MF: C₈H₅Cl₂IO₂
• MW: 330.934572935104
• MDL: MFCD13194679
• CID: 69783
• PubChem ID: 20610064
• Update Time: 2025-06-14

Methyl 2,6-dichloro-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-4-iodobenzoate
• 2,6-dichloro-4-iodoBenzoic acid methyl ester
• AK-79646
• ANW-66254
• CTK8C1325
• KB-255314
• KC000116
• SureCN879309
• MFCD13194679
• AS-61878
• WCQMCRSLVDSVIK-UHFFFAOYSA-N
• DTXSID80609070
• AKOS016004725
• SY309691
• Methyl2,6-dichloro-4-iodobenzoate
• 1098619-73-8
• CS-0315286
• FT-0709775
• SCHEMBL879309
• DB-059946

• MDL： MFCD13194679
• Inchi： 1S/C8H5Cl2IO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,1H3
• InChI Key： WCQMCRSLVDSVIK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)OC)=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 329.87100
• Monoisotopic Mass: 329.87113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.909
• PSA: 26.30000
• LogP: 3.38460

Additional information on Methyl 2,6-dichloro-4-iodobenzoate

Comprehensive Overview of Methyl 2,6-dichloro-4-iodobenzoate (CAS No. 1098619-73-8)

Methyl 2,6-dichloro-4-iodobenzoate (CAS No. 1098619-73-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring dichloro and iodo substituents on a benzoate backbone, makes it a versatile building block for designing complex molecules. This compound has garnered significant attention due to its role in cross-coupling reactions, a topic frequently searched in AI-driven chemical synthesis and green chemistry discussions.

In recent years, the demand for halogenated benzoates like Methyl 2,6-dichloro-4-iodobenzoate has surged, driven by their applications in drug discovery and catalysis. Researchers often explore its reactivity in Suzuki-Miyaura and Ullmann-type couplings, addressing common search queries such as "efficient iodobenzene derivatives for coupling reactions." The compound's stability under diverse conditions also aligns with the growing interest in sustainable synthetic methods, a hot topic in 2024 chemical trends.

The synthesis of Methyl 2,6-dichloro-4-iodobenzoate typically involves selective halogenation and esterification steps, optimized for high yield and purity. Analytical techniques like HPLC and NMR are critical for quality control, reflecting industry standards emphasized in laboratory best practices searches. Its CAS No. 1098619-73-8 serves as a key identifier in regulatory documentation and patent filings, underscoring its commercial relevance.

From an environmental perspective, studies on halogenated aromatics degradation pathways often cite this compound, linking it to broader discussions on biodegradable intermediates. Innovations in waste reduction and atom economy further highlight its role in modern chemistry. As industries prioritize ESG (Environmental, Social, and Governance) compliance, Methyl 2,6-dichloro-4-iodobenzoate exemplifies how targeted molecular design can align with ecological goals.

Future research directions may explore its potential in photocatalysis or metal-organic frameworks (MOFs), areas trending in materials science queries. With its balanced reactivity and structural flexibility, this compound remains a focal point for both academic and industrial chemists navigating the evolving landscape of functionalized benzoates.